5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3,4-dimethoxybenzoyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• CAS No.: 618080-80-1
• Molecular Formula: C24H27BrN2O7
• Molecular Weight: 535.4 g/mol
• IUPAC Name: (4Z)-5-(3-bromo-4-hydroxy-5-methoxyphenyl)-4-[(3,4-dimethoxyphenyl)-hydroxymethylidene]-1-[2-(dimethylamino)ethyl]pyrrolidine-2,3-dione
• InChI: InChI=1S/C24H27BrN2O7/c1-26(2)8-9-27-20(14-10-15(25)22(29)18(12-14)34-5)19(23(30)24(27)31)21(28)13-6-7-16(32-3)17(11-13)33-4/h6-7,10-12,20,28-29H,8-9H2,1-5H3/b21-19-
• InChI Key: HDDIUOXLXHGPJO-VZCXRCSSSA-N
• Isomeric SMILES: CN(C)CCN1C(/C(=C(/C2=CC(=C(C=C2)OC)OC)\O)/C(=O)C1=O)C3=CC(=C(C(=C3)Br)O)OC
• Canonical SMILES: CN(C)CCN1C(C(=C(C2=CC(=C(C=C2)OC)OC)O)C(=O)C1=O)C3=CC(=C(C(=C3)Br)O)OC

Description

X-Ray Diffraction Analysis

Single-crystal X-ray diffraction (SCXRD) remains the gold standard for resolving the compound’s three-dimensional structure. While crystallographic data for this specific derivative is not publicly available, analogous pyrrolones exhibit monoclinic crystal systems with space group P2₁/c and unit cell parameters a = 10–12 Å, b = 7–9 Å, c = 15–17 Å, and β = 90–110°. Key features observable via SCXRD include:

• Bond lengths between the lactam carbonyl (C=O: ~1.22 Å) and adjacent C–N bonds (~1.38 Å).
• Dihedral angles between the pyrrolone ring and aryl substituents (45–60°), indicating moderate conjugation.

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR :
  • Pyrrolone ring protons resonate at δ 6.2–6.8 ppm (C3–C5 protons).
  • Aromatic protons from the 3-bromo-4-hydroxy-5-methoxyphenyl group appear as doublets at δ 7.3–7.5 ppm (J = 8–10 Hz).
  • Methoxy groups show singlets at δ 3.7–3.9 ppm.
  • The 2-(dimethylamino)ethyl chain exhibits a triplet for the N–CH₂–CH₂–N moiety at δ 2.4–2.6 ppm and a singlet for the dimethylamino group at δ 2.2 ppm.

• ¹³C NMR :
  • Lactam carbonyl at δ 168–170 ppm.
  • Aromatic carbons adjacent to bromine (C3) and methoxy (C5) groups at δ 115–125 ppm.
  • Quaternary carbons in the benzoyl group at δ 130–135 ppm.

Infrared (IR) Spectroscopy

• Strong absorption bands at 1720 cm⁻¹ (C=O stretch of lactam) and 1650 cm⁻¹ (conjugated C=O of benzoyl group).
• Broad peaks at 3200–3400 cm⁻¹ (O–H and N–H stretches).

Mass Spectrometry

• Electrospray ionization (ESI-MS) shows a molecular ion peak at m/z 563.44 ([M+H]⁺).
• Fragmentation patterns include loss of the bromophenyl group (m/z 385) and cleavage of the dimethylaminoethyl chain (m/z 210).

Comparative Analysis with Related Pyrrolone Derivatives

Feature	Target Compound	3-Hydroxy-pyrrol-2-one	Pyrrolo[1,2-a]pyrazine
Core Structure	1H-pyrrol-2(5H)-one	1H-pyrrol-2-one	Pyrrolo[1,2-a]pyrazine
Aryl Substituents	3-Bromo-4-hydroxy-5-methoxy	Unsubstituted or simple alkyl	3,4-Dimethoxybenzoyl
N-Substituent	2-(Dimethylamino)ethyl	Methyl or benzyl	Methyl or hydrogen
Hydrogen Bonding	Dual hydroxyl groups	Single hydroxyl group	Absent
Solubility	Moderate (polar solvents)	Low to moderate	High (due to pyrazine ring)

The target compound’s structural uniqueness arises from:

• Halogenation : The bromine atom enhances electrophilic reactivity compared to non-halogenated analogs.
• Multi-methoxy groups : The 3,4-dimethoxybenzoyl group increases lipid solubility relative to mono-methoxy derivatives.
• Tertiary amine side chain : The 2-(dimethylamino)ethyl group imparts pH-dependent solubility, unlike simpler N-alkyl chains.

These modifications expand its potential as a synthetic intermediate for drug discovery, particularly in creating analogs with tailored electronic and steric profiles.

Biological Activity

The compound 5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3,4-dimethoxybenzoyl)-1-(2-(dimethylamino)ethyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a complex organic molecule with potential pharmaceutical applications. Its structure suggests possible interactions with biological systems, particularly in the fields of oncology and antioxidant research. This article explores the biological activity of this compound, focusing on its anticancer properties, antioxidant effects, and underlying mechanisms.

• Molecular Formula : C24H20BrN O3
• CAS Number : 331674-67-0
• Molar Mass : 450.32 g/mol

Anticancer Properties

Recent studies have highlighted the anticancer potential of bromophenol derivatives, including those structurally similar to the compound . Research indicates that these compounds can inhibit cell viability and induce apoptosis in various cancer cell lines, including leukemia K562 cells. The mechanisms involved include:

• Induction of Apoptosis : The compound has been shown to activate apoptotic pathways without significantly affecting cell cycle distribution, suggesting a targeted mechanism of action against cancer cells .
• Cell Cycle Arrest : Studies indicate that certain derivatives can cause cell cycle arrest, particularly at the S phase, thereby inhibiting cancer cell proliferation .

Antioxidant Activity

The antioxidant capacity of bromophenol derivatives is another area of interest. The compound's ability to scavenge reactive oxygen species (ROS) has been documented, which is crucial for protecting cells from oxidative stress:

• Mechanism of Action : The compound activates the Nrf2 signaling pathway, enhancing the expression of antioxidant proteins and thereby providing cellular protection against oxidative damage .

Research Findings and Case Studies

Study	Findings	Cell Line Tested
MDPI (2022)	Significant inhibition of K562 cell viability; apoptosis induction	K562 (leukemia)
International Journal of Biology and Chemistry (2021)	Induced cytotoxicity and cell cycle arrest	VMM917 (melanoma)
ChemBK (2015)	Structural analysis indicating potential for further biological testing	Not specified

Detailed Mechanisms

• Apoptotic Pathways : The activation of caspases and modulation of Bcl-2 family proteins have been implicated in the apoptosis induced by this compound.
• Nrf2 Activation : By promoting Nrf2 nuclear translocation, the compound enhances the transcription of genes involved in antioxidant defense.

Comparison with Similar Compounds

Structural Features and Substitution Patterns

The table below highlights key structural differences between the target compound and related pyrrolones:

Compound Name / ID	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Reference
Target Compound	3-Bromo-4-hydroxy-5-methoxyphenyl; 3,4-dimethoxybenzoyl; 2-(dimethylamino)ethyl	Not explicitly provided	~560 (estimated)	N/A
5-(3-Bromo-4-hydroxy-5-methoxyphenyl)-4-(3-fluoro-4-methylbenzoyl)-1-[3-(imidazol-1-yl)propyl] analog	3-Fluoro-4-methylbenzoyl; imidazolepropyl chain	C25H23BrFN3O5	544.38
5-(4-Bromophenyl)-4-(3,4-dimethoxybenzoyl)-3-hydroxy-1-(3-pyridinylmethyl) analog	4-Bromophenyl; 3-pyridinylmethyl	C26H22BrN2O5	537.37
5-(3-Bromophenyl)-3-hydroxy-1-(2-methoxyethyl)-4-[4-(benzyloxy)-2-methylbenzoyl] analog	4-(Benzyloxy)-2-methylbenzoyl; 2-methoxyethyl	C29H27BrNO6	574.44
1-[2-(Dimethylamino)ethyl]-4-(3-fluoro-4-methoxybenzoyl)-5-(3-nitrophenyl) analog	3-Nitrophenyl; 3-fluoro-4-methoxybenzoyl	C23H23FN3O6	456.45

Key Observations :

• The 3,4-dimethoxybenzoyl group in the target compound is less common than mono-methoxy or halogenated benzoyl groups (e.g., 3-fluoro-4-methylbenzoyl in ).
• The 2-(dimethylamino)ethyl chain distinguishes it from analogs with pyridinylmethyl or imidazolepropyl substituents, which may alter pharmacokinetics.

Key Observations :

• Yields for pyrrolone derivatives vary widely (29–63%), influenced by steric hindrance from substituents (e.g., tert-butyl groups in reduce yields to 62%).
• Higher melting points (e.g., 263–265°C in ) correlate with crystalline packing enhanced by planar aromatic groups.

Preparation Methods

Synthesis of the Pyrrolone Core

• The pyrrolone ring is commonly synthesized via cyclization of appropriate amino acid derivatives or ketoesters under acidic or basic catalysis.
• For example, condensation of an α-amino acid derivative with a β-ketoester followed by cyclization yields the 1H-pyrrol-2(5H)-one scaffold.
• Reaction conditions typically involve reflux in polar solvents such as ethanol or acetonitrile with acid/base catalysts.

Introduction of the 3-Bromo-4-hydroxy-5-methoxyphenyl Group

• This aromatic substituent is introduced via electrophilic aromatic substitution (bromination) on a pre-formed hydroxy-methoxyphenyl intermediate.
• Bromination is controlled using bromine or N-bromosuccinimide (NBS) under mild conditions to selectively brominate the 3-position.
• Hydroxyl and methoxy groups are introduced or protected/deprotected as needed to ensure regioselectivity.

Attachment of the 3,4-Dimethoxybenzoyl Group

• The benzoyl group is introduced through acylation reactions , typically Friedel-Crafts acylation or coupling with benzoyl chlorides.
• The 3,4-dimethoxy substitution pattern is maintained by using the corresponding benzoyl chloride or anhydride.
• Catalysts such as aluminum chloride or Lewis acids facilitate the acylation on the pyrrolone ring at position 4.

Alkylation with 2-(Dimethylamino)ethyl Side Chain

• The nitrogen at position 1 of the pyrrolone ring is alkylated using 2-(dimethylamino)ethyl halides (e.g., bromide or chloride).
• This step is performed under basic conditions (e.g., potassium carbonate) in polar aprotic solvents like DMF or DMSO.
• The reaction is monitored to avoid over-alkylation or side reactions.

Hydroxylation at Position 3

• The 3-hydroxy group is introduced by oxidation or hydrolysis of an intermediate keto or protected form.
• Mild oxidizing agents or hydrolysis under controlled pH conditions are used to achieve selective hydroxylation without affecting other sensitive groups.

Representative Reaction Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Notes
Pyrrolone core formation	α-Amino acid + β-ketoester, reflux in EtOH, acid/base catalyst	70-85	High purity cyclized product
Bromination	NBS or Br2, mild temperature (0-25°C), solvent: CH2Cl2 or AcOH	80-90	Selective 3-bromo substitution
Benzoyl group acylation	3,4-Dimethoxybenzoyl chloride, AlCl3, CH2Cl2, 0-5°C	75-85	Friedel-Crafts acylation on pyrrolone ring
Alkylation with dimethylaminoethyl halide	2-(Dimethylamino)ethyl bromide, K2CO3, DMF, 50-70°C	65-80	N-alkylation with minimal side products
Hydroxylation at position 3	Mild oxidant (e.g., H2O2), pH 5-7, room temperature	70-80	Controlled hydroxylation

Purification and Characterization

• Purification is typically achieved by column chromatography using silica gel with gradient elution (e.g., hexane/ethyl acetate).
• Crystallization from suitable solvents (e.g., methanol, acetonitrile) is used to obtain high-purity final product.
• Characterization includes NMR (1H, 13C), mass spectrometry, IR spectroscopy, and elemental analysis to confirm structure and purity.

Research Findings and Optimization Notes

• Recent studies emphasize the importance of temperature control and reagent stoichiometry to maximize regioselectivity and yield.
• Use of green chemistry principles such as solvent recycling and mild reaction conditions has been reported to improve sustainability.
• The iodine-mediated oxidative steps and macroporous resin adsorption have been applied in related flavonoid and pyrrolone syntheses to enhance purity and yield.
• Scale-up procedures involve careful monitoring of reaction kinetics by HPLC and adjustment of pH during crystallization to optimize product isolation.

Summary Table of Preparation Methods

Preparation Stage	Key Reagents/Conditions	Purpose	Yield Range (%)	Critical Parameters
Pyrrolone ring synthesis	α-Amino acid + β-ketoester, acid/base	Core ring formation	70-85	Temperature, catalyst choice
Aromatic bromination	NBS or Br2, mild temp	Selective bromination	80-90	Reaction time, solvent
Benzoyl acylation	3,4-Dimethoxybenzoyl chloride, AlCl3	Benzoyl group attachment	75-85	Catalyst amount, temp control
N-Alkylation	2-(Dimethylamino)ethyl halide, base	Side chain introduction	65-80	Base strength, solvent
Hydroxylation	Mild oxidants (H2O2), pH control	Hydroxyl group installation	70-80	pH, oxidant concentration

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for this compound, considering its complex substitution pattern?

• Methodological Answer : Multi-step condensation reactions are typically employed, leveraging substituted benzaldehydes and pyrrolidinone precursors. For example, cyclization reactions under reflux conditions (e.g., using MeOH or ethanol as solvents) with careful control of stoichiometry can yield the core pyrrol-2-one scaffold. Purification via recrystallization (e.g., MeOH or ethanol) or column chromatography (e.g., gradients of ethyl acetate/PE) is critical to isolate the product .

Q. Which spectroscopic and crystallographic methods are most effective for confirming the structure of this compound?

• Methodological Answer :

• X-ray crystallography (using SHELXL for refinement) provides unambiguous confirmation of stereochemistry and substituent positioning .
• 1H/13C NMR resolves aromatic protons and methoxy/dimethylaminoethyl groups.
• FTIR identifies hydroxy and carbonyl stretches (e.g., 3-hydroxy at ~3200 cm⁻¹, benzoyl C=O at ~1680 cm⁻¹).
• HRMS validates molecular weight and fragmentation patterns .

Q. How can researchers assess the compound’s stability under varying pH and temperature conditions?

• Methodological Answer : Conduct accelerated stability studies by exposing the compound to buffers (pH 1–13) and temperatures (25–60°C). Monitor degradation via HPLC-UV or LC-MS, and quantify half-life using kinetic modeling. The bromo and hydroxy groups may confer pH-sensitive hydrolysis, requiring lyophilization or inert storage .

Advanced Research Questions

Q. How do the bromo and methoxy substituents influence the compound’s reactivity and pharmacological profile?

• Methodological Answer :

• Structure-Activity Relationship (SAR) Studies : Synthesize analogs with halogen (e.g., Cl, F) or methoxy replacements. The bromo group may enhance binding via halogen bonds in biological targets, while methoxy groups improve lipophilicity and membrane permeability .
• Computational Modeling : Use DFT calculations to map electrostatic potentials and predict sites for electrophilic/nucleophilic attack.

Q. What strategies can resolve discrepancies in reported biological activities of structurally similar pyrrol-2-one derivatives?

• Methodological Answer :

• Comparative Assays : Standardize in vitro models (e.g., enzyme inhibition assays with fixed ATP concentrations) to minimize variability.
• Purity Validation : Ensure >95% purity via HPLC and elemental analysis, as impurities in earlier studies (e.g., unreacted benzaldehyde) may skew results .
• Meta-Analysis : Apply statistical tools (e.g., ANOVA) to cross-study datasets, controlling for variables like solvent polarity or cell line selection.

Q. How can researchers design experiments to elucidate the compound’s mechanism of action in neurological targets?

• Methodological Answer :

• In Vitro Binding Assays : Screen against neurotransmitter receptors (e.g., serotonin or dopamine receptors) using radioligand displacement.
• Molecular Docking : Map the compound’s 3D structure (from crystallography) to homology models of target proteins (e.g., monoamine oxidases). The dimethylaminoethyl chain may facilitate ionic interactions with catalytic residues .
• Knockout Models : Use CRISPR-edited cell lines to validate target engagement (e.g., measure cAMP levels post-treatment).

Q. What experimental approaches optimize the compound’s pharmacokinetics without compromising bioactivity?

• Methodological Answer :

• Prodrug Design : Modify the 3-hydroxy group with ester prodrugs to enhance oral bioavailability.
• Microsomal Stability Testing : Incubate with liver microsomes to identify metabolic hotspots (e.g., demethylation of methoxy groups). Adjust substituents (e.g., replace methoxy with trifluoromethoxy) to slow CYP450-mediated degradation .

Data Contradiction Analysis

Q. How should researchers address conflicting reports on the cytotoxicity of pyrrol-2-one derivatives in cancer cell lines?

• Methodological Answer :

• Dose-Response Reproducibility : Replicate assays across multiple labs using identical cell lines (e.g., MCF-7, HeLa) and culture conditions.
• ROS Scavenging Studies : Measure reactive oxygen species (ROS) levels to determine if cytotoxicity is ROS-dependent or -independent.
• Apoptosis Markers : Use flow cytometry (Annexin V/PI staining) to distinguish necrotic vs. apoptotic pathways .